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Introduction

AZ82 is a potent and selective small molecule inhibitor of the human motor protein Kinesin
Family Member C1 (KIFC1), also known as HSET.[1][2] KIFC1 is a minus-end directed kinesin
that plays a crucial role in the clustering of supernumerary centrosomes in cancer cells.[2]
Many cancer cells possess more than two centrosomes (centrosome amplification), a feature
that would typically lead to catastrophic multipolar cell division and cell death.[3] To circumvent
this, cancer cells utilize KIFC1 to focus these extra centrosomes into a bipolar spindle, enabling
cell division to proceed.[3] By inhibiting KIFC1, AZ82 disrupts this clustering process, leading to
multipolar spindle formation, mitotic catastrophe, and subsequent apoptosis in cancer cells with
centrosome amplification.[4] This targeted approach makes KIFC1 an attractive therapeutic
target, and AZ82 a valuable tool for cancer research and drug development.

These application notes provide detailed protocols for assessing cell viability following AZ82
treatment using common colorimetric and luminescence-based assays.

Mechanism of Action of AZ82
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AZ82 binds specifically to the KIFC1/microtubule complex, inhibiting its ATP-competitive
enzymatic activity.[2][5] This inhibition prevents the proper functioning of KIFC1 in organizing
the mitotic spindle. In cancer cells with amplified centrosomes, this leads to a failure in
centrosome clustering, resulting in the formation of multipolar spindles during mitosis.[5] This
aberrant mitosis triggers a cascade of events culminating in programmed cell death, or
apoptosis. Key molecular events in this pathway include the upregulation of the pro-apoptotic
protein Bax, the release of Cytochrome C from the mitochondria, and the subsequent cleavage
of PARP and caspase-3.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15602486?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/AZ82.html
https://pubmed.ncbi.nlm.nih.gov/23895133/
https://pubmed.ncbi.nlm.nih.gov/23895133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5488687/
https://pubmed.ncbi.nlm.nih.gov/32717307/
https://pubmed.ncbi.nlm.nih.gov/32717307/
https://www.cancer-research-network.com/2019/07/01/az82-is-a-selective-kinesin-like-protein-kifc1-hset-kifc1-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6407017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6407017/
https://www.benchchem.com/product/b15602486/docs#application-notes-and-protocols-for-cell-viability-assays-with-az82-treatment
https://www.benchchem.com/product/b15602486/docs#application-notes-and-protocols-for-cell-viability-assays-with-az82-treatment
https://www.benchchem.com/product/b15602486/docs#application-notes-and-protocols-for-cell-viability-assays-with-az82-treatment
https://www.benchchem.com/product/b15602486/docs#application-notes-and-protocols-for-cell-viability-assays-with-az82-treatment
https://www.benchchem.com/product/b15602486?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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